Cas no 2228385-67-7 (methyl 2-{1-(tert-butoxy)methylcyclopropyl}-2-hydroxyacetate)

• Product Name: methyl 2-{1-(tert-butoxy)methylcyclopropyl}-2-hydroxyacetate
• CAS No: 2228385-67-7
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 6395326
• PubChem ID: 165723350
• Update Time: 2025-11-01

methyl 2-{1-(tert-butoxy)methylcyclopropyl}-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{1-(tert-butoxy)methylcyclopropyl}-2-hydroxyacetate
• 2228385-67-7
• methyl 2-{1-[(tert-butoxy)methyl]cyclopropyl}-2-hydroxyacetate
• EN300-1794128

• Inchi： 1S/C11H20O4/c1-10(2,3)15-7-11(5-6-11)8(12)9(13)14-4/h8,12H,5-7H2,1-4H3
• InChI Key： ZOXLFYJPTAZLEP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(C(C(=O)OC)O)CC1

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-{1-(tert-butoxy)methylcyclopropyl}-2-hydroxyacetate

Exploring Methyl 2-{1-(tert-butoxy)methylcyclopropyl}-2-hydroxyacetate (CAS 2228385-67-7): A Versatile Intermediate in Modern Organic Synthesis

In the realm of fine chemicals and pharmaceutical intermediates, methyl 2-{1-(tert-butoxy)methylcyclopropyl}-2-hydroxyacetate (CAS 2228385-67-7) has emerged as a compound of significant interest. This ester derivative, characterized by its unique cyclopropyl and hydroxyacetate moieties, offers a versatile scaffold for synthetic chemists. The presence of both tert-butoxy and hydroxy functional groups enables diverse reactivity, making it a valuable building block in drug discovery and material science.

The structural complexity of this compound—featuring a sterically hindered tert-butoxy group and a strained cyclopropane ring—has sparked discussions in organic chemistry forums and research publications. Recent trends in green chemistry and atom-economical synthesis have further highlighted its potential, as researchers explore its role in catalytic asymmetric reactions. Notably, its chiral center at the hydroxy-bearing carbon opens avenues for enantioselective transformations, a hot topic in API (Active Pharmaceutical Ingredient) development.

From a synthetic perspective, the methyl ester functionality in CAS 2228385-67-7 allows for straightforward derivatization, including hydrolysis to carboxylic acids or transesterification. These transformations align with industry demands for modular synthesis and late-stage functionalization—a strategy frequently searched in medicinal chemistry databases. Moreover, the compound’s cyclopropyl motif is gaining attention due to its prevalence in bioactive molecules, particularly in kinase inhibitors and metabolic stabilizers.

Analytical studies of this compound often focus on its stereochemical stability and conformational dynamics, topics frequently queried in computational chemistry platforms. Advanced techniques like NMR spectroscopy and X-ray crystallography are employed to elucidate its three-dimensional structure, addressing common questions about steric effects and intramolecular hydrogen bonding. Such data is crucial for researchers optimizing reaction conditions in high-throughput screening environments.

In material science applications, the hybrid aliphatic-cyclic structure of this compound has been explored for designing polymeric precursors with tailored thermal properties. This aligns with growing interest in sustainable materials and bio-based polymers, as evidenced by search trends in engineering databases. The tert-butoxy group’s role as a protecting group also makes it relevant to peptide synthesis workflows, a perennial focus area in bioconjugation research.

Regulatory and safety assessments of CAS 2228385-67-7 emphasize its handling as a non-hazardous laboratory chemical, though standard precautions for oxygen-sensitive compounds apply. This safety profile contributes to its adoption in academic research and industrial scale-up processes, particularly where Grignard reagent compatibility is required—a frequently searched technical parameter.

The commercial availability of this specialty chemical has increased in response to demand from contract research organizations (CROs) and pharmaceutical innovators. Supply chain discussions often highlight its cost-effective synthesis from commodity chemicals like methyl glycidate, addressing common queries about bulk procurement and scalability challenges.

Looking ahead, the scientific community anticipates expanded applications of this compound in catalysis and chiral auxiliary design, reflecting broader trends toward stereocontrolled synthesis. Its unique structural features continue to inspire patent filings in heterocyclic chemistry and prodrug development, making CAS 2228385-67-7 a compound to watch in coming years.